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Compound of Interest

Compound Name: L-Proline-15N

Cat. No.: B15088719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties and molecular structure of L-Proline-15N, a stable isotope-labeled variant of the

proteinogenic amino acid L-proline. This document is intended to serve as a valuable resource

for researchers, scientists, and professionals in drug development and related fields who utilize

labeled compounds in their work.

Chemical and Physical Properties
L-Proline-15N is a non-essential amino acid distinguished by the isotopic labeling of its

nitrogen atom with the heavy isotope ¹⁵N. This substitution provides a valuable tool for various

analytical techniques, particularly in biomolecular Nuclear Magnetic Resonance (NMR)

spectroscopy, metabolism studies, and proteomics.[1] The key chemical and physical

properties of L-Proline-15N are summarized in the tables below for easy reference and

comparison.

Table 1: General Chemical Properties
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Property Value Reference(s)

Chemical Name L-Proline-¹⁵N [2]

Synonyms

(S)-Pyrrolidine-2-carboxylic

acid-¹⁵N, (-)-2-

Pyrrolidinecarboxylic acid-¹⁵N

[1][3]

CAS Number 59681-31-1 [2][4]

Molecular Formula C₅H₉¹⁵NO₂ [4]

Molecular Weight 116.12 g/mol [1][4]

Isotopic Purity ≥95 atom % ¹⁵N [4]

Chemical Purity ≥98% [1][4]

Mass Shift M+1 [4]

SMILES String
OC(=O)

[C@@H]1CCC[15NH]1
[4]

InChI Key
ONIBWKKTOPOVIA-

JGTYJTGKSA-N
[4]

Table 2: Physical Characteristics
Property Value Reference(s)

Appearance
White to off-white powder or

crystals
[3]

Melting Point 228 °C (decomposes) [4]

Optical Activity [α]25/D -86.0°, c = 2 in H₂O [4]

Storage Temperature
Refrigerated (+2°C to +8°C),

protected from light
[1]

Molecular Structure
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L-Proline possesses a unique cyclic structure, making it the only proteinogenic amino acid with

a secondary amine. This rigid five-membered ring significantly influences the secondary

structure of proteins.[5] The nitrogen atom, labeled with ¹⁵N in this variant, is part of this

pyrrolidine ring.

Synthesis of L-Proline-15N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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